Carbenicillin Monosodium Monohydrate
Description
Monosodium L-glutamate monohydrate (MSG; IUPAC name: sodium (2S)-2-amino-4-carboxybutanoate hydrate) is a crystalline compound with the molecular formula C₅H₈O₄NNa·H₂O and a molecular weight of 187.13 g/mol . It is synthesized via microbial fermentation using Corynebacterium glutamicum strains, ensuring high purity (≥99%) and compliance with food additive standards (E621) . MSG is a white, odorless powder, freely soluble in water, and exhibits a specific optical rotation of +24.2° to +25.5°, confirming its L-enantiomeric purity .
Properties
Molecular Formula |
C₁₇H₁₇N₂NaO₆S |
|---|---|
Molecular Weight |
400.38 |
Synonyms |
Sodium (2S,5R,6R)-6-(2-Carboxy-2-phenylacetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate Hydrate; |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Monosodium Monohydrate Compounds
Table 1: Chemical and Structural Properties
Table 3: Research Findings and Clinical Relevance
Critical Analysis of Contradictions and Variabilities
- For example, spherulitic MSUM crystals induce milder neutrophil responses compared to acicular forms, complicating cross-study comparisons .
- Monosodium L-Glutamate: While generally recognized as safe (GRAS), historical studies from the 1970s–1980s suggested neurotoxic effects in rodents at extremely high doses ; however, modern regulatory reviews dismiss these risks at typical exposure levels .
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